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Compound of Interest

Compound Name: (R)-SLV 319

Cat. No.: B1663018 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe handling and proper

disposal of the selective CB1 receptor antagonist, (R)-SLV 319. Adherence to these

procedures is critical for ensuring personnel safety and environmental compliance.

I. Understanding the Compound: Chemical and
Biological Profile
(R)-SLV 319 is the (R)-enantiomer of the potent and selective CB1 receptor antagonist SLV

319 (also known as Ibipinabant).[1][2] As a halogenated organic compound containing a

sulfonylurea-like functional group, it requires specific handling and disposal considerations.

Due to its biological activity as a potent psychoactive compound, all waste containing this

substance must be treated as hazardous.
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Property Value Source

Chemical Name

3-(4-Chlorophenyl)-N-[(4-

Chlorophenyl)sulfonyl]-4,5-

dihydro-N'-methyl-4-phenyl-

1H-pyrazole-1-

carboximidamide

[1]

Molecular Formula C23H20Cl2N4O2S [3]

Molecular Weight 487.40 g/mol [3]

Purity (for (±)-SLV 319) ≥98% (HPLC) [1]

Ki for CB1 Receptor (for (±)-

SLV 319)
7.8 nM [2]

Selectivity
>1000-fold for CB1 over CB2

receptors
[2]

II. Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of (R)-SLV 319 waste,

including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE)

Always wear the following minimum PPE when handling (R)-SLV 319 waste:

Nitrile gloves (double-gloving is recommended).

Safety goggles with side shields or a face shield.

A properly fitted laboratory coat.

For handling powders or creating aerosols, work within a certified chemical fume hood.

2. Waste Segregation and Collection
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Categorize Waste: All materials that have come into contact with (R)-SLV 319 must be

disposed of as hazardous chemical waste. This includes:

Unused or expired solid (R)-SLV 319.

Solutions containing (R)-SLV 319.

Contaminated consumables (e.g., pipette tips, vials, weighing paper, gloves, absorbent

pads).

Rinsate from cleaning contaminated glassware.

Use Designated Waste Containers:

Collect all (R)-SLV 319 waste in a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with the waste (e.g., a high-density

polyethylene (HDPE) container for solids and a glass or compatible plastic container for

liquids).

The container must have a secure, tight-fitting lid to prevent spills and evaporation.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "(R)-3-

(4-Chlorophenyl)-N-[(4-Chlorophenyl)sulfonyl]-4,5-dihydro-N'-methyl-4-phenyl-1H-

pyrazole-1-carboximidamide," and the approximate concentration and quantity of the

waste.

Indicate that it is a "Halogenated Organic Compound."

Affix any additional labels required by your institution's Environmental Health and Safety

(EHS) department.

3. Disposal of Solid (R)-SLV 319

Carefully transfer any unused or waste solid (R)-SLV 319 into the designated hazardous

waste container inside a chemical fume hood to minimize inhalation risk.
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Use disposable implements (e.g., spatulas) for the transfer and dispose of them as

contaminated solid waste.

Securely close the waste container.

4. Disposal of Liquid Waste Containing (R)-SLV 319

Pour liquid waste containing (R)-SLV 319 directly into the designated liquid hazardous waste

container.

Do not dispose of this waste down the drain.[4]

Since (R)-SLV 319 is a halogenated organic compound, this waste stream must be kept

separate from non-halogenated organic waste to ensure proper and cost-effective disposal

by incineration.[5][6][7]

Securely cap the liquid waste container.

5. Decontamination of Labware

Initial Rinse: Rinse contaminated glassware and equipment with a suitable organic solvent,

such as methanol or ethanol, to dissolve any residual (R)-SLV 319.[8][9] Collect this first

rinsate as halogenated liquid hazardous waste.

Secondary Wash: Wash the rinsed labware with soap and water.

Final Rinse: Perform a final rinse with deionized water.

Dispose of cleaning materials (e.g., wipes, absorbent pads) as contaminated solid waste.

6. Final Disposal

Store the sealed hazardous waste container in a designated satellite accumulation area until

it is collected by your institution's EHS personnel.

Follow all institutional and local regulations for the final disposal of hazardous chemical

waste. Typically, halogenated organic compounds are disposed of via high-temperature

incineration by a licensed waste management facility.[7]
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III. Visualized Workflow and Logical Relationships
The following diagrams illustrate the key pathways and decision-making processes for the

proper disposal of (R)-SLV 319.
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Caption: Waste Segregation and Disposal Workflow for (R)-SLV 319.
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Caption: Decision-Making Tree for (R)-SLV 319 Waste Categorization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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